Cas no 61544-88-5 (Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester)
61544-88-5 structure
Product Name:Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
CAS No:61544-88-5
MF:C17H27N3O2
MW:305.415184259415
CID:475505
PubChem ID:20290445
Update Time:2025-04-19
Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
- methyl 3,5-bis(dimethylamino)-4-piperidin-1-ylbenzoate
- Methyl 3,5-bis(dimethylamino)-4-(piperidin-1-yl)benzoate
- methyl 3,5-bis(dimethylamino)-4-piperidinobenzoate
- 61544-88-5
- DTXSID30604712
- SCHEMBL11359240
- CJARNLGTJZCIMJ-UHFFFAOYSA-N
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- Inchi: 1S/C17H27N3O2/c1-18(2)14-11-13(17(21)22-5)12-15(19(3)4)16(14)20-9-7-6-8-10-20/h11-12H,6-10H2,1-5H3
- InChI Key: CJARNLGTJZCIMJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=C(C=1)N(C)C)N1CCCCC1)N(C)C)=O
Computed Properties
- Exact Mass: 305.21051
- Monoisotopic Mass: 305.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 36Ų
Experimental Properties
- PSA: 36.02
Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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